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Compound of Interest

Compound Name:
6-Nitro-1H-indazole-3-

carbaldehyde

Cat. No.: B1322949 Get Quote

Essential Safety and Handling Guide for 6-Nitro-
1H-indazole-3-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 6-Nitro-1H-indazole-3-carbaldehyde (CAS Number: 315203-37-3). Adherence to

these procedures is vital for ensuring laboratory safety and minimizing risk.

Summary of Key Safety Information
A thorough understanding of the hazards associated with 6-Nitro-1H-indazole-3-
carbaldehyde is the first step in safe handling. The following table summarizes the available

quantitative safety data.
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Hazard Category
GHS Hazard
Statement

Precautionary
Statement

GHS Pictogram

Acute Toxicity, Oral
H302: Harmful if

swallowed

P264, P270,

P301+P312, P501

GHS07 (Exclamation

Mark)[1]

Skin

Corrosion/Irritation

H315: Causes skin

irritation

P264, P280,

P302+P352,

P332+P313, P362

GHS07 (Exclamation

Mark)[1]

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation

P264, P280,

P305+P351+P338,

P337+P313

GHS07 (Exclamation

Mark)[1]

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312,

P403+P233, P405,

P501

GHS07 (Exclamation

Mark)[1]

Operational Plan for Safe Handling
A systematic approach to handling 6-Nitro-1H-indazole-3-carbaldehyde is critical. The

following workflow outlines the necessary steps to be taken before, during, and after handling

this compound.
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Figure 1. Step-by-step workflow for the safe handling of 6-Nitro-1H-indazole-3-carbaldehyde.
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1. Engineering Controls:

Always handle 6-Nitro-1H-indazole-3-carbaldehyde in a properly functioning chemical

fume hood to minimize inhalation exposure.[2]

Ensure safety showers and eyewash stations are readily accessible and have been recently

tested.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles that meet the ANSI Z.87.1

standard. A face shield should be worn over safety glasses when there is a risk of splashing.

[3]

Hand Protection: Wear nitrile gloves. Latex gloves are not recommended as they may offer

insufficient protection against this class of chemical.[4][5] For extended operations or when

handling larger quantities, consider double-gloving.

Skin and Body Protection: A flame-resistant lab coat should be worn and fully buttoned.[3]

Ensure that clothing covers all exposed skin, including the use of long pants and closed-toe

shoes.

Respiratory Protection: If there is a potential for generating dust or aerosols that cannot be

controlled by the fume hood, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates should be used.[3][6]

3. Handling Procedure:

Before use, visually inspect the container for any damage.

Carefully weigh the required amount of the compound in the chemical fume hood.

Use tools (spatulas, etc.) that are compatible with the chemical.

When transferring the compound, do so slowly and carefully to avoid creating dust.

Keep the container tightly closed when not in use.
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4. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[2]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2]

In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.[2]

Disposal Plan
Proper disposal of 6-Nitro-1H-indazole-3-carbaldehyde and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All solid waste contaminated with 6-Nitro-1H-indazole-3-carbaldehyde (e.g., weighing

paper, gloves, paper towels) should be placed in a designated, labeled hazardous waste

container.

Unused or excess 6-Nitro-1H-indazole-3-carbaldehyde should be disposed of as

hazardous chemical waste.

Solutions containing this compound should be collected in a separate, labeled liquid

hazardous waste container.

2. Waste Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "6-Nitro-1H-indazole-3-carbaldehyde".
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The accumulation start date should also be clearly marked on the label.

3. Storage of Waste:

Waste containers should be kept closed at all times, except when adding waste.

Store waste in a designated satellite accumulation area within the laboratory, away from

incompatible materials.

4. Final Disposal:

Follow your institution's specific procedures for the collection and disposal of chemical

waste.[7] Do not dispose of this chemical down the drain or in the regular trash.[7] Contact

your institution's Environmental Health and Safety (EHS) department for guidance on proper

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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